1-(3,4-dichlorophenyl)-4-isobutyrylpiperazine

• IUPAC Name: 1-[4-(3,4-dichlorophenyl)piperazin-1-yl]-2-methylpropan-1-one
• InChI: InChI=1S/C14H18Cl2N2O/c1-10(2)14(19)18-7-5-17(6-8-18)11-3-4-12(15)13(16)9-11/h3-4,9-10H,5-8H2,1-2H3
• InChI Key: YCXRWFZFMIQBGB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCN(CC1)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C14H18Cl2N2O
• Molecular Weight: 301.2 g/mol

Description

1-(3,4-dichlorophenyl)-4-isobutyrylpiperazine, also known as DICP, is a chemical compound that has gained significant attention in the field of scientific research. DICP belongs to the piperazine class of compounds and is a potent agonist of the serotonin 5-HT1A receptor. The compound has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

1-(3,4-dichlorophenyl)-4-isobutyrylpiperazine exerts its pharmacological effects by binding to and activating the serotonin 5-HT1A receptor. Activation of this receptor has been shown to produce anxiolytic, antidepressant, and antipsychotic effects. In addition, 1-(3,4-dichlorophenyl)-4-isobutyrylpiperazine has been shown to modulate the activity of other neurotransmitter systems, including the dopamine and glutamate systems.
Biochemical and Physiological Effects:
1-(3,4-dichlorophenyl)-4-isobutyrylpiperazine has been shown to produce a range of biochemical and physiological effects in animal models. The compound has been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in neuronal plasticity and survival. 1-(3,4-dichlorophenyl)-4-isobutyrylpiperazine has also been shown to increase levels of cAMP, a secondary messenger that plays a key role in intracellular signaling.

Advantages and Limitations for Lab Experiments

1-(3,4-dichlorophenyl)-4-isobutyrylpiperazine has several advantages for laboratory experiments. The compound is relatively easy to synthesize and has a high degree of purity. In addition, 1-(3,4-dichlorophenyl)-4-isobutyrylpiperazine has been extensively studied in animal models, and its pharmacological effects are well-characterized. However, there are also limitations to the use of 1-(3,4-dichlorophenyl)-4-isobutyrylpiperazine in laboratory experiments. The compound has a relatively short half-life, which can make it difficult to study its long-term effects. In addition, the compound has not been extensively studied in human subjects, and its safety profile is not well-established.

Future Directions

There are several future directions for research on 1-(3,4-dichlorophenyl)-4-isobutyrylpiperazine. One potential avenue of research is to further investigate the compound's potential therapeutic applications in neurological and psychiatric disorders. Another area of research is to explore the mechanisms underlying 1-(3,4-dichlorophenyl)-4-isobutyrylpiperazine's pharmacological effects, including its effects on neurotransmitter systems and intracellular signaling pathways. Finally, there is a need for further research on the safety and tolerability of 1-(3,4-dichlorophenyl)-4-isobutyrylpiperazine in human subjects.

Scientific Research Applications

1-(3,4-dichlorophenyl)-4-isobutyrylpiperazine has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. The compound has been shown to have anxiolytic, antidepressant, and antipsychotic effects in preclinical studies. 1-(3,4-dichlorophenyl)-4-isobutyrylpiperazine has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.